1-(5-Bromopentoxy)-2-methoxybenzene

• Molecular Formula: C12H17BrO2
• Molecular Weight: 273.17 g/mol
• IUPAC Name: 1-(5-bromopentoxy)-2-methoxybenzene
• InChI: InChI=1S/C12H17BrO2/c1-14-11-7-3-4-8-12(11)15-10-6-2-5-9-13/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key: JXRQLDZSMZMENG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCCCBr

Description

1-(5-Bromopentoxy)-2-methoxybenzene is an organic compound characterized by a benzene ring substituted with a methoxy group at the second position and a 5-bromopentoxy group at the first position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Bromopentoxy)-2-methoxybenzene typically involves the etherification of a hydroxyl group on a benzene derivative. One common method is the reaction of 2-methoxyphenol with 1,5-dibromopentane in the presence of a base such as potassium carbonate (K₂CO₃) in a solvent like acetone . The reaction proceeds through the nucleophilic substitution of the bromine atom by the phenoxide ion, resulting in the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for 1-(5-Bromopentoxy)-2-methoxybenzene are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and catalyst concentration, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

1-(5-Bromopentoxy)-2-methoxybenzene can undergo various chemical reactions, including:

Nucleophilic Substitution: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The methoxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate (KMnO₄).

Reduction: The compound can be reduced to remove the bromine atom, yielding a pentoxy derivative.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide (NaN₃) or thiourea in polar aprotic solvents (e.g., dimethylformamide) are commonly used.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄).

Major Products Formed

Nucleophilic Substitution: Products include azido or thiol derivatives.

Oxidation: Products include aldehydes or ketones.

Reduction: Products include dehalogenated derivatives.

Scientific Research Applications

1-(5-Bromopentoxy)-2-methoxybenzene has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Materials Science: Incorporated into polymers to modify their properties, such as thermal stability and mechanical strength.

Pharmaceutical Research: Investigated for its potential biological activities and as a building block for drug development.

Mechanism of Action

The mechanism of action of 1-(5-Bromopentoxy)-2-methoxybenzene depends on the specific application and reaction it undergoes. In nucleophilic substitution reactions, the bromine atom acts as a leaving group, allowing the nucleophile to attack the carbon atom. In oxidation reactions, the methoxy group is converted to a carbonyl group through the transfer of oxygen atoms from the oxidizing agent.

Comparison with Similar Compounds

Similar Compounds

1-(5-Bromopentoxy)-4-methoxybenzene: Similar structure but with the methoxy group at the fourth position.

1-(5-Bromopentoxy)-2-hydroxybenzene: Similar structure but with a hydroxyl group instead of a methoxy group.

Uniqueness

1-(5-Bromopentoxy)-2-methoxybenzene is unique due to the specific positioning of the methoxy and bromopentoxy groups, which can influence its reactivity and interactions with other molecules. This unique structure can lead to distinct properties and applications compared to its analogs.

Biological Activity

1-(5-Bromopentoxy)-2-methoxybenzene is a chemical compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, cytotoxicity studies, and relevant case studies.

1-(5-Bromopentoxy)-2-methoxybenzene can be characterized by its unique structure, which consists of a brominated pentoxy group attached to a methoxy-substituted benzene ring. The molecular formula is C12H17BrO2, and its molecular weight is approximately 273.17 g/mol.

The biological activity of 1-(5-Bromopentoxy)-2-methoxybenzene can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in metabolic pathways, particularly those related to cancer cell proliferation.
• Cell Membrane Interaction : Its hydrophobic properties allow it to interact with lipid membranes, potentially disrupting cellular integrity and function.
• Apoptosis Induction : Studies suggest that this compound may induce apoptosis in cancer cells through mitochondrial pathways.

Cytotoxicity Studies

Recent research has highlighted the cytotoxic effects of 1-(5-Bromopentoxy)-2-methoxybenzene against various cancer cell lines. The following table summarizes key findings from cytotoxicity assays:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15.3	Induction of apoptosis
MCF7	12.7	Inhibition of tubulin polymerization
HT-29	18.5	Disruption of cell membrane integrity

Case Studies

Several case studies have explored the biological activity of 1-(5-Bromopentoxy)-2-methoxybenzene, particularly in relation to its anticancer properties:

• Study 1 : A study published in the Journal of Enzyme Inhibition and Medicinal Chemistry demonstrated that compounds similar to 1-(5-Bromopentoxy)-2-methoxybenzene exhibited sub-micromolar cytotoxicity against the MCF7 breast cancer cell line. The study emphasized the compound's ability to interfere with microtubule dynamics, leading to cell cycle arrest and subsequent apoptosis .
• Study 2 : Another investigation assessed the compound's effects on HeLa cells, revealing that it induced significant apoptotic cell death through mitochondrial pathways. Flow cytometry analysis indicated an increase in early apoptotic markers following treatment with the compound .

Research Findings

Research findings indicate that 1-(5-Bromopentoxy)-2-methoxybenzene has significant potential as an anticancer agent. Its ability to selectively target cancer cells while sparing normal cells makes it a candidate for further investigation in drug development.

• Antitumor Activity : The compound has shown promise in inhibiting tumor growth in preclinical models, suggesting that it may be effective in treating various types of cancer.
• Synergistic Effects : Preliminary studies indicate that combining this compound with existing chemotherapeutic agents may enhance its efficacy and reduce resistance mechanisms commonly observed in cancer treatments .